Cas no 57-56-7 (Semicarbazide)

Semicarbazide, also known as carbamoyl hydrazine, chemical formula (molecular formula):ch5n3o, is a white crystal, easily deliquescent, soluble in water, insoluble in absolute ethanol and ether, used to prepare photochromic dyes on thermosensitive recording paper, also used as intermediates of organic synthesis such as medicine and pesticides, used to produce drugs such as Furacillin \ nitrofurantoin \ adrenochromic hydrazone, prednisone \ hydrocortisone, and also used to determine aldehyde \ ketone reagents.

Semicarbazide structure

Product Name:Semicarbazide

CAS No:57-56-7

Molecular Formula:CH₅N₃O

Molecular Weight:75.0699

MDL:MFCD00042824

CID:33667

PubChem ID:24862206

Semicarbazide Properties

Names and Identifiers

- Hydrazinecarboxamide
- Aminomocovina
- amino-ure
- Carbamic acid, hydrazide
- carbamoyl-hydrazin
- Carbamylhydrazine
- Carbazamide
- Hydrazine, carbamoyl-
- semicarbazide
- aminourea
- Carbazinamide
- Semikarbazid
- Urea,amino
- Carbamoylhydrazine
- A831506
- Carbamidsaeurehydrazid
- 37QUC23K2X
- 4426-72-6
- C-H5-N3-O
- CHEMBL903
- NCGC00091589-02
- 1-azanylurea
- Lopac0_001096
- carbamic acid hydrazide
- NCGC00015934-04
- C02077
- semicarbazid-
- isosemicarbazide
- Lopac-S-2201
- NCGC00015934-02
- Aminomocovina [Czech]
- Aminoharnstoff
- CHEBI:28306
- UNII-37QUC23K2X
- Urea, amino-
- AKOS005716900
- NCGC00015934-05
- NCGC00015934-01
- BRN 0506319
- Hydrazinecarboxamide-
- NCGC00015934-03
- CH5N3O
- STL163549
- SB86096
- SDCCGSBI-0051066.P002
- 57-56-7
- 4-03-00-00177 (Beilstein Handbook Reference)
- BDBM50108606
- FT-0655580
- BBL012207
- LS-144844
- NCGC00015934-06
- Semicarbazide, 6 wt. % (on silica gel)
- DTXSID7043823
- Q417535
- Semicarbazide, 6 wt% on Silica gel
- CCG-205173
- Semikarbazid [Czech]
- EINECS 200-339-6
- amino-urea
- D0A4IY
- D95915
- NS00100164
- 6 wt. % (on silica gel)
- Hydrazine, carbamoyl
- Urea, amino
- DTXCID5023823
- +Expand
- MDL： MFCD00042824
- InChIKey： DUIOPKIIICUYRZ-UHFFFAOYSA-N
- Inchi： 1S/CH5N3O/c2-1(5)4-3/h3H2,(H3,2,4,5)
- SMILES： NNC(N)=O

Computed Properties

Exact Mass: 75.04330
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 1
Monoisotopic Mass: 75.043
Heavy Atom Count: 5
Complexity: 42.2
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -1.8
Tautomer Count: 3
Surface Charge: 0
Topological Polar Surface Area: 81.1A^2

Experimental Properties

LogP: 0.31990
PSA: 81.14000
Refractive Index: 1.4451 (estimate)
Boiling Point: 186.3±23.0°C at 760 mmHg
Melting Point: 96°C
Color/Form: White flake crystals
Solubility: Soluble in water, insoluble in ethanol and ether

Semicarbazide Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0037II-1g	Hydrazinecarboxamide	57-56-7		1g	$34.00
A2B Chem LLC	AB48906-1g	Semicarbazide, 6 wt% on Silica gel	57-56-7	95	1g	$19.00	2024-04-19
Aaron	AR0037QU-250mg	Hydrazinecarboxamide	57-56-7	6%	250mg	$10.00
Alichem	A250001606-100g	Hydrazinecarboxamide	57-56-7	95%	100g	$332.80	2023-09-01
Chemenu	CM186660-100g	Semicarbazide	57-56-7	95%	100g	$299
Crysdot LLC	CD13010249-25g	Hydrazinecarboxamide	57-56-7	95+%	25g	$115	2024-07-18
Enamine	EN300-33913-1.0g	aminourea	57-56-7		1.0g	$0.0
TRC	S224925-5g	Semicarbazide	57-56-7		5g	$115.00	2023-05-17
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	S171063-5g	Semicarbazide	57-56-7	6 wt. % (on silica gel)	5g	¥599.90	2023-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1129214-5g	Hydrazinecarboxamide	57-56-7	98%	5g	￥475.00	2024-05-08

Semicarbazide Suppliers

Langfang Qianyao Technology Co., Ltd

Audited Supplier

(CAS:57-56-7)

MR./MRS.:LIU CHANG

Phone:17301291189

Email:17301291189@163.com

Shanghai Macklin Biochemical Co., Ltd

Audited Supplier

(CAS:57-56-7)

MR./MRS.:SHEN JING LI

Phone:15221275939

Email:shenlinxing@macklin.cn

TIAN MEN HENG CHANG HUA GONG Co., Ltd.

Audited Supplier

(CAS:57-56-7)

MR./MRS.:LEI JING LI

Phone:15102714773

Email:1178380033@qq.com

Hubei Changxinsheng Pharm Co.,Ltd

Audited Supplier

(CAS:57-56-7)

MR./MRS.:WU JING LI

Phone:18971238634

Email:2189484023@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:57-56-7)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

Semicarbazide Related Literature

1. Fluorogenic diazaborine formation of semicarbazide with designed coumarin derivatives

Samantha Cambray,Anupam Bandyopadhyay,Jianmin Gao Chem. Commun. 2017 53 12532
2. 2-[(8-Hydroxyquinolinyl)methylene]hydrazinecarboxamide: expanding the coordination sphere of 8-hydroxyquinoline for coordination of rare-earth metal(iii) ions

Markus Albrecht,Olga Osetska,Roland Fr?hlich Dalton Trans. 2005 3757
3. New multicomponent reactions in water: a facile synthesis of 1,3-dioxo-2-indanilidene-heterocyclic scaffolds and indenoquinoxalines through reaction of ninhydrin-malononitrile adduct with diverse N-binucleophiles

Zahra Rahimi,Mohammad Bayat,Hajar Hosseini RSC Adv. 2022 12 33772
4. A general and stereoselective approach to 14-membered cyclic bis-semicarbazones involving BF3-catalyzed amidoalkylation of 2-(trimethylsilyloxy)propene

Anastasia A. Fesenko,Anatoly D. Shutalev Org. Biomol. Chem. 2022 20 4569
5. Facile one-pot synthesis of 4-substituted semicarbazides

Andrey V. Bogolubsky,Yurii S. Moroz,Pavel K. Mykhailiuk,Yurii V. Dmytriv,Sergey E. Pipko,Liudmyla N. Babichenko,Anzhelika I. Konovets,Andrey Tolmachev RSC Adv. 2015 5 1063
6. Design, synthesis, and antibacterial evaluation of a novel series of biaryloxazolidinone derivatives against Gram-positive bacteria

Yinliang Qi,Xiudong Ding,Kun Wang,Pingzhen Yan,Xinxin Guo,Shiwei Ma,Mingfei Xiao,Pengrui Sun,Siyu Liu,Yunlei Hou,Yanfang Zhao New J. Chem. 2022 46 9470
7. Synthesis and biological evaluation of some new triazolo[1,5-a]quinoline derivatives as anticancer and antimicrobial agents

Fatma A Bassyouni,Sherifa M. Abu-Baker,Khaled Mahmoud,Maysa Moharam,Sally S. El-Nakkady,Mohamed Abdel Rehim RSC Adv. 2014 4 24131
8. Synthesis of 3-(tri/difluoromethyl)-1H-1,2,4-triazol-5(4H)-ones via the cyclization of hydrazinecarboxamides with tri/difluoroacetic anhydride

Yi You,Yueji Chen,Chenhui You,Junwen Wang,Zhiqiang Weng Org. Biomol. Chem. 2019 17 9343
9. 1-m-Nitrobenzoyl semicarbazide: reversible colorimetric cascade indicators for fluoride and moisture

Sujay Kumar Nandi,Debasish Haldar New J. Chem. 2020 44 17523
10. Design, synthesis, biological evaluation, and SAR studies of novel cyclopentaquinoline derivatives as DNA intercalators, topoisomerase II inhibitors, and apoptotic inducers

Mohamed M. Hammoud,Alaa S. Nageeb,M. A. Morsi,Esam A. Gomaa,Ayman Abo Elmaaty,Ahmed A. Al-Karmalawy New J. Chem. 2022 46 11422

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